Cas no 74991-69-8 (methyl (5beta,16S,19E)-10,11-dimethoxy-1,2-dihydro-2,5-epoxyakuammilan-17-oate)

• Product name: methyl (5beta,16S,19E)-10,11-dimethoxy-1,2-dihydro-2,5-epoxyakuammilan-17-oate
• CAS No: 74991-69-8
• MF: C₂₂H₂₆N₂O₅
• MW: 398.45224
• CID: 1774334
• PubChem ID: 6437858

methyl (5beta,16S,19E)-10,11-dimethoxy-1,2-dihydro-2,5-epoxyakuammilan-17-oate Chemical and Physical Properties

Names and Identifiers

• methyl (5beta,16S,19E)-10,11-dimethoxy-1,2-dihydro-2,5-epoxyakuammilan-17-oate
• 2H,12H-6,12a-Epoxy-2,7a-methanoindolo(2,3-a)quinolizine-14-carboxylic acid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-9,10-dimethoxy-, methyl ester, (2R,3E,6S,7aR,12aR,12bS,14R)-
• N-Demethylquaternine
• 74991-69-8
• Norquaternine
• Volkensine

• Inchi： InChI=1S/C22H26N2O5/c1-5-11-10-24-17-6-12(11)19(20(25)28-4)21-9-18(24)29-22(17,21)23-14-8-16(27-3)15(26-2)7-13(14)21/h5,7-8,12,17-19,23H,6,9-10H2,1-4H3/b11-5-/t12?,17-,18+,19+,21?,22?/m0/s1
• InChI Key： CRKDVBVOAIRDNW-SGUDRYLVSA-N
• SMILES： CC=C1CN2C3CC1C(C45C3(NC6=CC(=C(C=C64)OC)OC)OC2C5)C(=O)OC

Computed Properties

• Exact Mass: 398.184172
• Monoisotopic Mass: 398.184172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3
• XLogP3: 2

Experimental Properties

• Density: 1.38
• Boiling Point: 549.1°C at 760 mmHg
• Flash Point: 285.9°C
• Refractive Index: 1.648